Cas no 90797-60-7 (Acetic acid,2-[[3-[(2-chloroacetyl)amino]phenyl]amino]-2-oxo-)

• Product Name: Acetic acid,2-[[3-[(2-chloroacetyl)amino]phenyl]amino]-2-oxo-
• CAS No: 90797-60-7
• MF: C₁₀H₉ClN₂O₄
• MW: 256.642461538315
• CID: 810201
• PubChem ID: 244926
• Update Time: 2025-04-19

Acetic acid,2-[[3-[(2-chloroacetyl)amino]phenyl]amino]-2-oxo- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[[3-[(2-chloroacetyl)amino]phenyl]amino]-2-oxo-
• [3-[(2-chloroacetyl)amino]phenyl]carbamoylformic acid
• 2-[3-[(2-chloroacetyl)amino]anilino]-2-oxoacetic acid
• 3-<Chloracetamido>-oxanilsaeure
• NSC56262
• 90797-60-7
• [3-(2-Chloroacetamido)anilino](oxo)acetic acid
• NSC-56262
• DTXSID00288508

• Inchi： 1S/C10H9ClN2O4/c11-5-8(14)12-6-2-1-3-7(4-6)13-9(15)10(16)17/h1-4H,5H2,(H,12,14)(H,13,15)(H,16,17)
• InChI Key： MQRFURFCVAFAFO-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC=C(C=1)NC(C(=O)O)=O)=O

Computed Properties

• Exact Mass: 256.02500
• Monoisotopic Mass: 256.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Density: 1.588
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.681
• PSA: 95.50000
• LogP: 1.03300